molecular formula C18H21N3O2 B5215756 1-[2-oxo-2-(1'H-spiro[indene-1,4'-piperidin]-1'-yl)ethyl]-2-imidazolidinone

1-[2-oxo-2-(1'H-spiro[indene-1,4'-piperidin]-1'-yl)ethyl]-2-imidazolidinone

Cat. No. B5215756
M. Wt: 311.4 g/mol
InChI Key: MQJBOOICUUULLH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[2-oxo-2-(1'H-spiro[indene-1,4'-piperidin]-1'-yl)ethyl]-2-imidazolidinone, also known as SPI, is a novel compound that has gained significant attention in the field of medicinal chemistry. This compound has shown promising results in scientific research and has the potential to be used in the development of new drugs for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 1-[2-oxo-2-(1'H-spiro[indene-1,4'-piperidin]-1'-yl)ethyl]-2-imidazolidinone is not fully understood. However, it has been proposed that 1-[2-oxo-2-(1'H-spiro[indene-1,4'-piperidin]-1'-yl)ethyl]-2-imidazolidinone exerts its pharmacological effects by inhibiting the activity of certain enzymes and proteins involved in cellular processes. For instance, 1-[2-oxo-2-(1'H-spiro[indene-1,4'-piperidin]-1'-yl)ethyl]-2-imidazolidinone has been found to inhibit the activity of the enzyme topoisomerase II, which is essential for DNA replication and transcription. It has also been shown to inhibit the activity of the protein kinase C, which is involved in cellular signaling pathways.
Biochemical and Physiological Effects:
1-[2-oxo-2-(1'H-spiro[indene-1,4'-piperidin]-1'-yl)ethyl]-2-imidazolidinone has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating the caspase pathway. Moreover, it has been found to inhibit the production of reactive oxygen species, which are known to cause oxidative damage to cells. 1-[2-oxo-2-(1'H-spiro[indene-1,4'-piperidin]-1'-yl)ethyl]-2-imidazolidinone has also been shown to inhibit the activity of certain enzymes involved in the biosynthesis of prostaglandins, which are involved in inflammation.

Advantages and Limitations for Lab Experiments

1-[2-oxo-2-(1'H-spiro[indene-1,4'-piperidin]-1'-yl)ethyl]-2-imidazolidinone has several advantages for use in scientific research. It is a stable compound that can be easily synthesized in high purity. Moreover, it has shown promising results in various pharmacological assays. However, there are some limitations to its use in lab experiments. For instance, the mechanism of action of 1-[2-oxo-2-(1'H-spiro[indene-1,4'-piperidin]-1'-yl)ethyl]-2-imidazolidinone is not fully understood, which makes it challenging to design experiments to investigate its pharmacological effects. Additionally, the compound has not been extensively tested in animal models, which makes it difficult to assess its therapeutic potential.

Future Directions

There are several future directions for the research on 1-[2-oxo-2-(1'H-spiro[indene-1,4'-piperidin]-1'-yl)ethyl]-2-imidazolidinone. Firstly, further studies are needed to elucidate the mechanism of action of the compound. This will help in the design of experiments to investigate its pharmacological effects. Secondly, more studies are needed to test the therapeutic potential of 1-[2-oxo-2-(1'H-spiro[indene-1,4'-piperidin]-1'-yl)ethyl]-2-imidazolidinone in animal models. This will provide valuable information on the safety and efficacy of the compound. Thirdly, the development of analogs of 1-[2-oxo-2-(1'H-spiro[indene-1,4'-piperidin]-1'-yl)ethyl]-2-imidazolidinone may lead to the discovery of more potent and selective compounds for the treatment of various diseases. Finally, the use of 1-[2-oxo-2-(1'H-spiro[indene-1,4'-piperidin]-1'-yl)ethyl]-2-imidazolidinone in combination with other drugs may enhance its therapeutic potential and reduce its limitations.

Synthesis Methods

The synthesis of 1-[2-oxo-2-(1'H-spiro[indene-1,4'-piperidin]-1'-yl)ethyl]-2-imidazolidinone involves the condensation of 1-(2-aminoethyl)-2-imidazolidinone with 1-(1'H-spiro[indene-1,4'-piperidin]-1'-yl)ethanone in the presence of a suitable catalyst. The reaction is carried out under mild conditions and yields a high purity product. The synthesis method of 1-[2-oxo-2-(1'H-spiro[indene-1,4'-piperidin]-1'-yl)ethyl]-2-imidazolidinone has been optimized to obtain a high yield of the compound with excellent purity, which is essential for its use in scientific research.

Scientific Research Applications

1-[2-oxo-2-(1'H-spiro[indene-1,4'-piperidin]-1'-yl)ethyl]-2-imidazolidinone has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of pharmacological activities, including antitumor, anti-inflammatory, and antiviral properties. The compound has been tested against various cancer cell lines and has shown significant cytotoxicity. 1-[2-oxo-2-(1'H-spiro[indene-1,4'-piperidin]-1'-yl)ethyl]-2-imidazolidinone has also been found to possess potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Moreover, it has been shown to inhibit the replication of the hepatitis C virus and the dengue virus.

properties

IUPAC Name

1-(2-oxo-2-spiro[indene-1,4'-piperidine]-1'-ylethyl)imidazolidin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21N3O2/c22-16(13-21-12-9-19-17(21)23)20-10-7-18(8-11-20)6-5-14-3-1-2-4-15(14)18/h1-6H,7-13H2,(H,19,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MQJBOOICUUULLH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC12C=CC3=CC=CC=C23)C(=O)CN4CCNC4=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

311.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(2-Oxo-2-spiro[indene-1,4'-piperidine]-1'-ylethyl)imidazolidin-2-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.